Cas no 7749-02-2 (1H-Inden-1-one,2,2-dibromo-2,3-dihydro-)

• Product Name: 1H-Inden-1-one,2,2-dibromo-2,3-dihydro-
• CAS No: 7749-02-2
• MF: C₉H₆Br₂O
• MW: 289.951341152191
• CID: 572475
• PubChem ID: 278630
• Update Time: 2025-04-19

1H-Inden-1-one,2,2-dibromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,2-dibromo-2,3-dihydro-
• 2,2-DIBROMO-1-INDANONE
• 2,2-Dibrom-indan-1-on
• 2,2-dibromo-2,3-dihydro-1H-inden-1-one
• 2,2-dibromo-2,3-dihydroinden-1-one
• 2,2-dibromoindan-1-one
• 2,2-dibromoindanone
• NSC 128362
• NSC-128362
• 1H-Inden-1-one, 2,2-dibromo-2,3-dihydro-
• DTXSID40299133
• 2,2-dibromo-3H-inden-1-one
• 2,2-Dibromo-1-indanone #
• AC-082/11576101
• NSC128362
• 7749-02-2
• VGEJBODXYMOIGZ-UHFFFAOYSA-N
• 1H-Inden-1-one,2-dibromo-2,3-dihydro-

• Inchi： 1S/C9H6Br2O/c10-9(11)5-6-3-1-2-4-7(6)8(9)12/h1-4H,5H2
• InChI Key： VGEJBODXYMOIGZ-UHFFFAOYSA-N
• SMILES： BrC1(C(C2C=CC=CC=2C1)=O)Br

Computed Properties

• Exact Mass: 287.87900
• Monoisotopic Mass: 287.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 2.039
• Melting Point: 140-142 ºC
• Boiling Point: 310 ºC
• Flash Point: 111 ºC
• Refractive Index: 1.684
• PSA: 17.07000
• LogP: 2.91150

1H-Inden-1-one,2,2-dibromo-2,3-dihydro- Security Information

• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38